Methyl 3-Bromo-4-chloro-5-fluorobenzoate
Overview
Description
“Methyl 3-Bromo-4-chloro-5-fluorobenzoate” is a chemical compound with the CAS Number: 1160574-62-8 . It has a molecular weight of 267.48 . The IUPAC name for this compound is methyl 3-bromo-4-chloro-5-fluorobenzoate .
Molecular Structure Analysis
The InChI code for “Methyl 3-Bromo-4-chloro-5-fluorobenzoate” is 1S/C8H5BrClFO2/c1-13-8(12)4-2-5(9)7(10)6(11)3-4/h2-3H,1H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“Methyl 3-Bromo-4-chloro-5-fluorobenzoate” is a solid at room temperature . It should be stored sealed in a dry environment at 2-8°C .Scientific Research Applications
Enzyme Substrate for Detecting Phospholipase C
Methyl 3-Bromo-4-chloro-5-fluorobenzoate serves as an efficient synthetic substrate for detecting phosphatidylcholine-specific phospholipase C. This enzyme plays a crucial role in lipid metabolism and signaling pathways. Researchers use this compound to study enzyme kinetics, screen inhibitors, and explore cellular processes related to phospholipid hydrolysis .
Chromogenic Substrate for β-Glucuronidase (GUS) Gene Detection
In molecular biology, this compound finds application as a chromogenic substrate for β-glucuronidase (GUS) gene detection. GUS is a widely used reporter gene in plant and microbial research. By cleaving the ester bond in Methyl 3-Bromo-4-chloro-5-fluorobenzoate, GUS produces a blue precipitate, allowing researchers to visualize gene expression patterns and promoter activity .
Organic Synthesis and Medicinal Chemistry
The bromine and fluorine substituents in this compound make it valuable for organic synthesis and medicinal chemistry. Researchers can modify its structure to create novel derivatives with specific pharmacological properties. Potential applications include drug discovery, ligand design, and exploring structure-activity relationships .
Agrochemical Research
Methyl 3-Bromo-4-chloro-5-fluorobenzoate may find use in agrochemical research. Its unique substitution pattern could contribute to the development of herbicides, fungicides, or insecticides. Investigating its effects on plant growth and pest control is an area of interest .
Photocrosslinking Studies
Researchers studying protein-protein interactions or protein-ligand binding can employ Methyl 3-Bromo-4-chloro-5-fluorobenzoate as a photocrosslinking agent. By incorporating it into specific sites of a protein, they can covalently link interacting partners upon UV irradiation. This technique provides insights into protein function and complex formation .
Safety and Hazards
This compound has been classified with the signal word “Warning” and is associated with the hazard statements H315-H319-H335 . This indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Therefore, it’s important to avoid breathing dust and contact with skin and eyes, and to wear protective clothing, gloves, safety glasses, and a dust respirator .
properties
IUPAC Name |
methyl 3-bromo-4-chloro-5-fluorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClFO2/c1-13-8(12)4-2-5(9)7(10)6(11)3-4/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRJVAGJSNGAQKU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C(=C1)Br)Cl)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30679228 |
Source
|
| Record name | Methyl 3-bromo-4-chloro-5-fluorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30679228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.48 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-Bromo-4-chloro-5-fluorobenzoate | |
CAS RN |
1160574-62-8 |
Source
|
| Record name | Methyl 3-bromo-4-chloro-5-fluorobenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160574-62-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-bromo-4-chloro-5-fluorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30679228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 3-bromo-4-chloro-5-fluorobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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